Cas no 625115-91-5 (6-Amino-1H-indole-3-carbonitrile)

6-Amino-1H-indole-3-carbonitrile is a heterocyclic organic compound featuring an indole core substituted with an amino group at the 6-position and a cyano group at the 3-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its electron-rich aromatic system and functional groups enable diverse reactivity, facilitating applications in cross-coupling reactions, cyclizations, and derivatizations. The compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial settings. Its utility in medicinal chemistry is underscored by its role as a precursor for indole-based scaffolds, often employed in drug discovery programs targeting CNS and antimicrobial agents.

6-Amino-1H-indole-3-carbonitrile structure

625115-91-5 structure

Product Name:6-Amino-1H-indole-3-carbonitrile

CAS No:625115-91-5

MF:C₉H₇N₃

MW:157.171981096268

MDL:MFCD12923944

CID:956770

PubChem ID:44410464

Update Time:2025-06-09

6-Amino-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Amino-1H-indole-3-carbonitrile
- 1H-Indole-3-carbonitrile,6-amino-(9CI)
- 6-amino-3-cyanoindole
- FC0219
- MFCD12923944
- SCHEMBL394651
- 625115-91-5
- BS-17348
- A1-08599
- AKOS015896799
- CS-0131022
- DB-296469
- DTXSID20658784
- VWEPNRNPXXROIV-UHFFFAOYSA-N
- CHEMBL380722
- MDL： MFCD12923944
- Inchi： 1S/C9H7N3/c10-4-6-5-12-9-3-7(11)1-2-8(6)9/h1-3,5,12H,11H2
- InChI Key： VWEPNRNPXXROIV-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C2C=CC(=CC1=2)N

Computed Properties

Exact Mass: 157.06400
Monoisotopic Mass: 157.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 65.6A^2

Experimental Properties

Density: 1.33
PSA: 65.60000
LogP: 2.20298

6-Amino-1H-indole-3-carbonitrile Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Amino-1H-indole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A634098-5mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5		5mg	$ 50.00	2022-06-07
TRC	A634098-10mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5		10mg	$ 70.00	2022-06-07
TRC	A634098-50mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5		50mg	$ 230.00	2022-06-07
Alichem	A199008781-250mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5	95%	250mg	$413.40	2023-09-01
Alichem	A199008781-1g	6-Amino-1H-indole-3-carbonitrile	625115-91-5	95%	1g	$1043.25	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS586-100mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5	95+%	100mg	911CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS586-250mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5	95+%	250mg	2445CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS586-50mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5	95+%	50mg	379.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JS586-200mg	6-Amino-1H-indole-3-carbonitrile	625115-91-5	95+%	200mg	949.0CNY	2021-07-17
Chemenu	CM146589-1g	6-amino-1H-indole-3-carbonitrile	625115-91-5	95%	1g	$505	2021-08-05

6-Amino-1H-indole-3-carbonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:625115-91-5)6-Amino-1H-indole-3-carbonitrile

Order Number:A11418

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 22:53

Price ($):156.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

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